3-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde
Description
3-Fluoro-2-(pyrrolidin-1-yl)benzaldehyde is a fluorinated aromatic aldehyde featuring a pyrrolidine substituent at the ortho position relative to the aldehyde group. It serves as a key intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and materials science .
Properties
CAS No. |
1362295-96-2 |
|---|---|
Molecular Formula |
C11H12FNO |
Molecular Weight |
193.22 g/mol |
IUPAC Name |
3-fluoro-2-pyrrolidin-1-ylbenzaldehyde |
InChI |
InChI=1S/C11H12FNO/c12-10-5-3-4-9(8-14)11(10)13-6-1-2-7-13/h3-5,8H,1-2,6-7H2 |
InChI Key |
GTHBDANJSODMRC-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)C2=C(C=CC=C2F)C=O |
Canonical SMILES |
C1CCN(C1)C2=C(C=CC=C2F)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Key Observations :
- Substituent Electronic Effects : Fluorine’s electron-withdrawing nature increases electrophilicity at the aldehyde group, whereas morpholine or piperidine substituents (e.g., 4-(morpholin-1-yl)benzaldehyde) may alter solubility and hydrogen-bonding capacity .
- Synthetic Challenges : Low yields for analogs like 3-(pyrrolidin-1-yl)benzaldehyde (16% yield) suggest difficulties in achieving selective substitution patterns during nickel-catalyzed couplings .
Pharmacological and Functional Comparisons
Chromatographic Behavior
- Retention Factors : Benzaldehyde derivatives with polar substituents (e.g., pyrrolidine, morpholine) show distinct retention on ODS and Deltabond-CSC columns. For example, benzaldehyde and methylbenzoate exhibit capacity factors near 1.0–1.1, indicating moderate hydrophobicity . Fluorinated analogs likely display altered retention due to increased polarity.
Stability and Commercial Viability
- Discontinued Analogs : 3-Fluoro-2-(2-(pyrrolidin-1-yl)ethoxy)benzaldehyde (CAS: 832739-81-8) was discontinued, possibly due to hydrolytic instability of the ethoxy-pyrrolidine linkage or manufacturing challenges .
- Boron-Containing Derivatives : Compounds like 2-(3,3-difluoropyrrolidin-1-yl)benzoic acid (CAS: 1892772-00-7) are supplied for boron-mediated drug development, highlighting the demand for fluorinated pyrrolidine motifs in targeted therapies .
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